molecular formula C9H8N2 B8549324 3-(3-Amino-phenyl)-acrylonitrile

3-(3-Amino-phenyl)-acrylonitrile

Cat. No.: B8549324
M. Wt: 144.17 g/mol
InChI Key: CVKITALHWMTERN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3-(3-Amino-phenyl)-acrylonitrile is a useful research compound. Its molecular formula is C9H8N2 and its molecular weight is 144.17 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C9H8N2

Molecular Weight

144.17 g/mol

IUPAC Name

3-(3-aminophenyl)prop-2-enenitrile

InChI

InChI=1S/C9H8N2/c10-6-2-4-8-3-1-5-9(11)7-8/h1-5,7H,11H2

InChI Key

CVKITALHWMTERN-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=CC(=C1)N)C=CC#N

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of 3-(3-nitro-phenyl)-acrylonitrile (500 mg, 2.87 mmol) in 5% aqueous AcOH (10 ml) was heated to 80° C. Iron powder (1.44 g, 25.8 mmol) was then added and the resulting mixture was stirred for 3 h. The reaction mixture was filtered through celite and the filter cake washed with MeCN (4×50 ml). The combined MeCN layers were evaporated in vacuo and the residue was re-dissolved in EtOAc (30 ml) and HCl (30 ml). The aqueous layer was separated, basified to pH 10 with 6M NaOH, and extracted with EtOAc (3×80 ml). The combined organic layers were dried (MgSO4), filtered and the solvent removed in vacuo to give the title compound.
Quantity
500 mg
Type
reactant
Reaction Step One
Name
Quantity
10 mL
Type
solvent
Reaction Step One
Name
Quantity
1.44 g
Type
catalyst
Reaction Step Two

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